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Compound of Interest

Compound Name: Reboxetine

Cat. No.: B1679249

Essential Safety and Handling Guide for Reboxetine

This document provides immediate safety, handling, and disposal protocols for laboratory
professionals working with Reboxetine. Adherence to these guidelines is crucial for minimizing
exposure risks and ensuring a safe research environment.

Hazard Identification and Personal Protective Equipment
(PPE)

Reboxetine is classified as a hazardous substance with potential reproductive toxicity.[1][2] It
may cause damage to organs through prolonged or repeated exposure and is harmful if
swallowed.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Minimum PPE Requirements:
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PPE Component Specification Rationale

Prevents skin contact with the

Two pairs of chemotherapy- hazardous drug.[3][4][5] The
Gloves grade nitrile gloves meeting use of double gloves provides
ASTM D6978 standard. an additional layer of
protection.

] Offers resistance to chemical
Disposable, polyethylene- ) )
Gown permeation, protecting the
coated polypropylene gown. o
body from contamination.[3][4]

Protects against splashes and
) Safety goggles and a face ) ) )
Eye Protection Hield airborne particles entering the
shield.
eyes and face.[3][6]

Necessary when handling the
Respiratory Protection N95 or N100 respirator. powder form to prevent
inhalation of dust particles.[6]

_ _ Minimizes the risk of
- Disposable head, hair, and o
Additional PPE contaminating the work area
shoe covers. )
and personal clothing.[3]

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of Reboxetine and
ensuring laboratory safety.

Storage Conditions:

Parameter Value Source

Long-term Storage -20°C [7]

Short-term Storage (working
_ 2-8°C
solution)

) . Not recommended for more
Agqueous Solution Stability [7]
than one day.
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Solubility Data:

Solvent Solubility Source
Ethanol ~5 mg/mL [7]
DMSO ~20 mg/mL [7]
Dimethyl Formamide (DMF) ~20 mg/mL [7]

PBS (pH 7.2) ~10 mg/mL [7]
Water 20 mg/mL

Procedural Guidance for Handling:

o Engineering Controls: All handling of Reboxetine powder should be conducted in a certified
chemical fume hood or a biological safety cabinet to minimize inhalation exposure.[2]

» Weighing: When weighing the solid form, use a containment balance or a powder handling
enclosure.

o Solution Preparation: To prepare a stock solution, dissolve Reboxetine in an appropriate
organic solvent such as ethanol, DMSO, or DMF.[7] For aqueous solutions, the crystalline
solid can be directly dissolved in aqueous buffers.[7]

o General Precautions: Avoid generating dust.[2] Do not eat, drink, or smoke in areas where
Reboxetine is handled.[8] Wash hands thoroughly after handling.[7][8]

Disposal Plan

Proper disposal of Reboxetine and contaminated materials is essential to prevent
environmental contamination and accidental exposure.

Step-by-Step Disposal Procedure:

o Deactivation: Due to its hazardous nature, chemical deactivation is recommended where
feasible and safe. Consult with your institution's environmental health and safety (EHS) office
for approved deactivation procedures.
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o Segregation: All waste contaminated with Reboxetine, including empty containers, used
PPE, and cleaning materials, must be segregated as hazardous chemical waste.

e Solid Waste:

o Collect all solid waste, such as used gloves, gowns, and bench paper, in a designated,
clearly labeled, and sealed hazardous waste container.

o For unused or expired solid Reboxetine, it is recommended to mix it with an inert and
undesirable substance like kitty litter or sand before placing it in the hazardous waste
container.[9][10]

e Liquid Waste:

o Collect all liquid waste containing Reboxetine in a designated, leak-proof, and clearly
labeled hazardous waste container.

o Do not pour Reboxetine solutions down the drain.[10][11]

o Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container for hazardous waste.

» Final Disposal: Arrange for the collection and disposal of all hazardous waste through your
institution's EHS office, following all local, state, and federal regulations.

Emergency Procedures

In Case of Exposure:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical attention.[2][8]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[2][8]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[2][8]
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 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[2][8]

In Case of a Spill:

Evacuate: Immediately evacuate the area and restrict access.
» Notify: Inform your supervisor and the institutional EHS office.

o PPE: Don the appropriate PPE, including respiratory protection, before attempting to clean
the spill.

o Containment: For solid spills, gently cover with an absorbent material to avoid raising dust.
For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

o Clean-up: Carefully collect the absorbed material and spilled substance using non-sparking
tools and place it in a designated hazardous waste container.

o Decontamination: Decontaminate the spill area with an appropriate cleaning agent, as
recommended by your EHS office.

» Disposal: Dispose of all clean-up materials as hazardous waste.

Visual Workflow for Handling Reboxetine
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Safe Handling Workflow for Reboxetine

Preparation

Review Safety Data Sheet (SDS)

A

/

Don Appro

priate PPE

Handling in
Y

Containment

Weigh Reboxetine in
Containment Balance/Hood

A

/

Prepare Solution in
Chemical Fume Hood

A

/

Conduct Experiment

Cleanup i

; Disposal

Decontaminate

Work Surfaces

and Equipment

A

/

Segregate Hazardous Waste
(Solid & Liquid)

A

/

Doff PPE

Correctly

\

A

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Reboxetine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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